Cas no 1896422-95-9 (2-hydroxy-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid)

• Product Name: 2-hydroxy-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid
• CAS No: 1896422-95-9
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 5968009
• PubChem ID: 117297182
• Update Time: 2025-06-08

2-hydroxy-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid
• 1896422-95-9
• EN300-1761689

• Inchi： 1S/C11H12O4/c1-6-4-8-5-7(10(12)11(13)14)2-3-9(8)15-6/h2-3,5-6,10,12H,4H2,1H3,(H,13,14)
• InChI Key： UWUBJMKGBRLXCM-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(C(=O)O)O)=CC=2CC1C

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-hydroxy-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid

Comprehensive Overview of 2-hydroxy-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid (CAS No. 1896422-95-9)

The compound 2-hydroxy-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid (CAS No. 1896422-95-9) is a structurally unique organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This benzofuran derivative is characterized by its hydroxyacetic acid moiety, which contributes to its potential applications in drug development and metabolic studies. Researchers are particularly interested in its role as a chiral building block for synthesizing more complex molecules with therapeutic potential.

In recent years, the demand for bioactive small molecules like 2-hydroxy-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid has surged due to their utility in medicinal chemistry and drug discovery. The compound’s dihydrobenzofuran core is a privileged scaffold in designing central nervous system (CNS) targeting agents, aligning with current trends in neurodegenerative disease research. Its carboxylic acid functional group also makes it a candidate for prodrug development, a hot topic in improving drug bioavailability.

The synthesis of CAS No. 1896422-95-9 typically involves asymmetric catalysis or enantioselective reactions, reflecting advancements in green chemistry and sustainable methodologies. This aligns with the growing industry focus on environmentally friendly synthesis and atom economy. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for verifying its purity and stereochemical configuration, addressing common queries about quality control in fine chemical production.

From a commercial perspective, 2-hydroxy-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid is often sought after by contract research organizations (CROs) and pharmaceutical innovators. Its applications extend to enzyme inhibition studies and receptor modulation, areas frequently explored in cancer therapeutics and inflammatory disease research. The compound’s logP value and solubility profile are also key parameters for researchers optimizing ADME properties of lead compounds.

Emerging trends in AI-driven drug design have further highlighted the relevance of CAS No. 1896422-95-9, as its structural features are compatible with machine learning-based molecular modeling. This synergy between experimental and computational approaches addresses frequent search queries about in silico screening and fragment-based drug discovery. Additionally, the compound’s potential as a metabolite intermediate in microbial pathways has sparked interest in biocatalysis applications.

Regulatory considerations for 2-hydroxy-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid emphasize compliance with REACH and GMP guidelines, reflecting industry concerns about chemical safety and supply chain transparency. Its non-hazardous classification under standard safety protocols makes it a viable candidate for academic research and industrial scale-up, topics frequently discussed in patent literature and technology transfer forums.

In conclusion, CAS No. 1896422-95-9 represents a versatile and scientifically valuable compound at the intersection of organic synthesis, pharmacology, and biotechnology. Its continued study promises to contribute to breakthroughs in precision medicine and sustainable chemistry, addressing both current research priorities and future industrial needs.